Cas no 2138249-91-7 (1-Cyanopropane-1-sulfinamide)

1-Cyanopropane-1-sulfinamide is a specialized sulfinamide derivative featuring a cyano functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its sulfinamide moiety offers chiral versatility, enabling its use in asymmetric synthesis, particularly in the preparation of sulfoxides and other sulfur-containing compounds. The nitrile group enhances reactivity, facilitating further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. Researchers value 1-cyanopropane-1-sulfinamide for its synthetic flexibility and potential in constructing complex molecular architectures with high stereochemical control.

1-Cyanopropane-1-sulfinamide structure

Product Name:1-Cyanopropane-1-sulfinamide

CAS No:2138249-91-7

MF:C₄H₈N₂OS

MW:132.184119224548

CID:5852185

PubChem ID:165859754

Update Time:2025-05-28

1-Cyanopropane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

- EN300-732413
- 1-cyanopropane-1-sulfinamide
- 2138249-91-7
- 1-Cyanopropane-1-sulfinamide
- Inchi： 1S/C4H8N2OS/c1-2-4(3-5)8(6)7/h4H,2,6H2,1H3
- InChI Key： AZBXCEQUIDPHRF-UHFFFAOYSA-N
- SMILES： S(C(C#N)CC)(N)=O

Computed Properties

Exact Mass: 132.03573406g/mol
Monoisotopic Mass: 132.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 86.1Å²

1-Cyanopropane-1-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-732413-0.05g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	0.05g	$719.0	2025-03-11
Enamine	EN300-732413-0.1g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	0.1g	$755.0	2025-03-11
Enamine	EN300-732413-0.25g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	0.25g	$789.0	2025-03-11
Enamine	EN300-732413-0.5g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	0.5g	$823.0	2025-03-11
Enamine	EN300-732413-1.0g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	1.0g	$857.0	2025-03-11
Enamine	EN300-732413-2.5g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	2.5g	$1680.0	2025-03-11
Enamine	EN300-732413-5.0g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	5.0g	$2485.0	2025-03-11
Enamine	EN300-732413-10.0g	1-cyanopropane-1-sulfinamide	2138249-91-7	95.0%	10.0g	$3683.0	2025-03-11